2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]benzoic acid

• IUPAC Name: 2-(1,3,4-thiadiazol-2-ylcarbamoyl)benzoic acid
• InChI: InChI=1S/C10H7N3O3S/c14-8(12-10-13-11-5-17-10)6-3-1-2-4-7(6)9(15)16/h1-5H,(H,15,16)(H,12,13,14)
• InChI Key: IOENMCHKIDYJRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NN=CS2)C(=O)O
• Molecular Formula: C10H7N3O3S
• Molecular Weight: 249.25 g/mol

Description

2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]benzoic acid, also known as TCB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. TCB is a member of the thiadiazole family, which is known for its diverse biological activities. The purpose of

Scientific Research Applications

Photoelectrochemical Cells

A study by Yang et al. (2016) investigated the impact of various electron-acceptors, including 4-(benzo[c][1,2,5]thiadiazol-7-yl)benzoic acid, on the performance of dye-sensitized solar cells. They found that these electron-acceptors significantly influence energy level, energy gap, light-harvesting ability, and cell stability in photoelectrochemical cells (Yang et al., 2016).

Corrosion Inhibition

Hu et al. (2016) synthesized two benzothiazole derivatives to study their effectiveness as corrosion inhibitors for steel in acidic environments. Their results showed enhanced stability and higher inhibition efficiencies, suggesting potential applications in protecting metal surfaces (Hu et al., 2016).

Antimicrobial Activities

Mishra et al. (2019) explored the synthesis and characterization of benzothiazole-imino-benzoic acid ligands and their metal complexes, demonstrating significant antimicrobial activity against various bacterial strains. This suggests potential applications in developing new antimicrobial agents (Mishra et al., 2019).

Photocatalysis

A study by Kluczyk et al. (2016) focused on the molecular organization of dipalmitoylphosphatidylcholine bilayers containing 1,3,4-thiadiazole derivatives. They found that these compounds interact differently with lipid layers, which could be important for designing efficient photocatalysts in water (Kluczyk et al., 2016).

Dye-Sensitized Solar Cells

Ferdowsi et al. (2018) designed and synthesized a metal-free organic sensitizer for use in dye-sensitized solar cells. This sensitizer featured a donor-acceptor-π-bridge-acceptor structure, incorporating 4-(benzo[c][1,2,5]thiadiazol-4-ylethynyl)benzoic acid, and demonstrated high conversion efficiency (Ferdowsi et al., 2018).

Anti-inflammatory and Analgesic Activities

Kumar (2022) synthesized new thiadiazole pyrazolene anthranilic acid derivatives and evaluated their anti-inflammatory and analgesic activities. Some compounds exhibited significant activity, pointing to potential pharmaceutical applications (Kumar, 2022).

Future Directions

The future directions for the study of “2-[(1,3,4-thiadiazol-2-ylamino)carbonyl]benzoic acid” could include further investigation of the structure-activity relationship (SAR) and research into its potential as an AChE inhibitor.